Cas no 1261891-78-4 (5-Methoxy-2-(3-methylthiophenyl)benzoic acid)

• Product Name: 5-Methoxy-2-(3-methylthiophenyl)benzoic acid
• CAS No: 1261891-78-4
• MF: C₁₅H₁₄O₃S
• MW: 274.334863185883
• MDL: MFCD18320501
• CID: 5216757
• Update Time: 2026-03-06

5-Methoxy-2-(3-methylthiophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-METHOXY-2-(3-METHYLTHIOPHENYL)BENZOIC ACID
• [1,1'-Biphenyl]-2-carboxylic acid, 4-methoxy-3'-(methylthio)-
• 5-Methoxy-2-(3-methylthiophenyl)benzoic acid

• MDL： MFCD18320501
• Inchi： 1S/C15H14O3S/c1-18-11-6-7-13(14(9-11)15(16)17)10-4-3-5-12(8-10)19-2/h3-9H,1-2H3,(H,16,17)
• InChI Key： ZBCVFLRIAGGPAZ-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)C1C=CC(=CC=1C(=O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 308
• XLogP3: 3.6
• Topological Polar Surface Area: 71.8

Additional information on 5-Methoxy-2-(3-methylthiophenyl)benzoic acid

Introduction to 5-Methoxy-2-(3-methylthiophenyl)benzoic acid (CAS No. 1261891-78-4)

5-Methoxy-2-(3-methylthiophenyl)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 1261891-78-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of a methoxy group at the 5-position and a 3-methylthiophenyl substituent at the 2-position. The structural features of this molecule make it a promising candidate for further investigation in drug discovery and therapeutic applications.

The synthesis of 5-Methoxy-2-(3-methylthiophenyl)benzoic acid involves multi-step organic reactions, typically starting from commercially available precursors such as methyl benzoate and 3-methylthiophene. The introduction of the methoxy group at the 5-position and the thiophenyl ring at the 2-position requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired regioselectivity and functional group compatibility.

One of the most compelling aspects of 5-Methoxy-2-(3-methylthiophenyl)benzoic acid is its potential as a pharmacological agent. The benzoic acid moiety is well-known for its role in various biological processes, including inflammation modulation and cholesterol metabolism. The methoxy and thiophenyl substituents further enhance its pharmacological profile by influencing its solubility, bioavailability, and interaction with biological targets. Recent studies have highlighted the importance of benzoic acid derivatives in developing novel therapeutic agents for neurological disorders, cardiovascular diseases, and metabolic syndromes.

Recent research has demonstrated that 5-Methoxy-2-(3-methylthiophenyl)benzoic acid exhibits significant anti-inflammatory properties. Studies using in vitro models have shown that this compound can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α), interleukin-1β (IL-1β), and interleukin-6 (IL-6). These findings are particularly intriguing given the growing evidence linking chronic inflammation to various diseases, including cancer, autoimmune disorders, and neurodegenerative conditions. The mechanism of action likely involves the modulation of nuclear factor kappa B (NF-κB) signaling pathways, which are central to inflammatory responses.

In addition to its anti-inflammatory properties, 5-Methoxy-2-(3-methylthiophenyl)benzoic acid has shown promise in preclinical studies as a potential antioxidant agent. Oxidative stress is recognized as a key factor in the pathogenesis of many diseases, including aging-related conditions and cardiovascular pathologies. The compound's ability to scavenge free radicals and protect against oxidative damage has been demonstrated in cell culture experiments. This antioxidant activity may contribute to its therapeutic potential by mitigating cellular damage caused by reactive oxygen species (ROS).

The structural motif of 5-Methoxy-2-(3-methylthiophenyl)benzoic acid also suggests potential applications in neuroprotective therapies. Thiophene derivatives are known for their ability to cross the blood-brain barrier and interact with central nervous system (CNS) targets. Preliminary studies have indicated that this compound may have neuroprotective effects by inhibiting neuroinflammatory processes and reducing oxidative stress in neuronal cells. These findings are particularly relevant in the context of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, where inflammation and oxidative damage play significant roles.

The pharmacokinetic profile of 5-Methoxy-2-(3-methylthiophenyl)benzoic acid is another critical aspect that warrants investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy and minimizing potential side effects. Advanced techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) have been utilized to study its metabolic pathways in vivo. These studies have revealed that the compound undergoes selective biotransformation by cytochrome P450 enzymes, which may influence its bioavailability and duration of action.

Future research directions for 5-Methoxy-2-(3-methylthiophenyl)benzoic acid include exploring its potential synergistic effects when combined with other pharmacological agents. Combination therapies are increasingly recognized as an effective strategy for managing complex diseases by targeting multiple pathological pathways simultaneously. Preliminary data suggest that this compound may enhance the efficacy of existing treatments for inflammatory disorders when used in conjunction with nonsteroidal anti-inflammatory drugs (NSAIDs) or other immunomodulatory agents.

The development of novel drug candidates often involves rigorous computational modeling to predict their binding interactions with biological targets. Molecular docking studies have been performed using 5-Methoxy-2-(3-methylthiophenyl)benzoic acid to identify potential binding sites on relevant proteins such as cytokine receptors and transcription factors. These computational approaches have provided valuable insights into how this compound interacts with its targets at a molecular level, guiding further experimental validation.

The safety profile of 5-Methoxy-2-(3-methylthiophenyl)benzoic acid is another area of focus during preclinical development. Toxicological studies have been conducted to assess its acute toxicity, chronic toxicity, and potential long-term effects on various organ systems. These studies are essential for ensuring that the compound is safe for human use before it proceeds to clinical trials. Preliminary results have been encouraging, showing that the compound exhibits low toxicity at therapeutic doses while maintaining significant biological activity.

In conclusion,5-Methoxy-2-(3-methylthiophenyl)benzoic acid (CAS No. 1261891-78-4) represents a promising candidate for further development in pharmaceutical applications due to its unique structural features and demonstrated biological activities. Its potential as an anti-inflammatory agent has been particularly well-documented through both preclinical studies using cell culture models and animal models. As research continues into understanding its mechanisms of action and optimizing its pharmacokinetic properties,this compound holds significant promise for contributing to advancements in drug discovery within the field of medicinal chemistry.